2-Decanone 2-Decanone , also known as N-C8H17COCH3 or decan-2-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be biosynthesized from decane. is a fatty, floral, and orange tasting compound that can be found in corn and herbs and spices. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
Decan-2-one is a methyl ketone that is decane in which the methylene hydrogens at position 2 are replaced by an oxo group. It has a role as a plant metabolite. It derives from a hydride of a decane.
Brand Name: Vulcanchem
CAS No.: 693-54-9
VCID: VC0165314
InChI: InChI=1S/C10H20O/c1-3-4-5-6-7-8-9-10(2)11/h3-9H2,1-2H3
SMILES: CCCCCCCCC(=O)C
Molecular Formula: C10H20O
Molecular Weight: 156.26 g/mol

2-Decanone

CAS No.: 693-54-9

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VCID: VC0165314

Molecular Formula: C10H20O

Molecular Weight: 156.26 g/mol

2-Decanone - 693-54-9

CAS No. 693-54-9
Product Name 2-Decanone
Molecular Formula C10H20O
Molecular Weight 156.26 g/mol
IUPAC Name decan-2-one
Standard InChI InChI=1S/C10H20O/c1-3-4-5-6-7-8-9-10(2)11/h3-9H2,1-2H3
Standard InChIKey ZAJNGDIORYACQU-UHFFFAOYSA-N
SMILES CCCCCCCCC(=O)C
Canonical SMILES CCCCCCCCC(=O)C
Boiling Point 210.0 °C
Density d224 0.82
0.821-0.831 (20°)
Melting Point 14.0 °C
Mp 14 ° (2.5 °)
14°C
Physical Description Liquid
Liquid; Fatty peachy, aldehyde-like aroma
Description , also known as N-C8H17COCH3 or decan-2-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be biosynthesized from decane. is a fatty, floral, and orange tasting compound that can be found in corn and herbs and spices. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
Decan-2-one is a methyl ketone that is decane in which the methylene hydrogens at position 2 are replaced by an oxo group. It has a role as a plant metabolite. It derives from a hydride of a decane.
Solubility 4.91e-04 M
0.0768 mg/mL at 25 °C
Insoluble in water; soluble in fats and oils
Insoluble (in ethanol)
Vapor Pressure 0.27 mmHg
PubChem Compound 12741
Last Modified Nov 11 2021
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